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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for the

use of Ethametsulfuron-methyl, including personal protective equipment (PPE)

recommendations, procedural guidance for handling and disposal, and emergency first aid

measures.

Personal Protective Equipment (PPE)
When handling Ethametsulfuron-methyl, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Body Part
Personal Protective

Equipment

Specifications and Best

Practices

Hands Chemical-resistant gloves

Use durable, unlined,

chemical-resistant gauntlet

gloves that extend up the

forearm.[1][2] Do not use

leather, paper, or fabric gloves

as they can absorb the

chemical.[1][2] Wash the

outside of the gloves before

removal.[1]

Eyes
Safety glasses with side

shields or goggles

For low-exposure situations,

safety glasses with brow and

side shields are acceptable.[3]

In cases of potential splashing,

use splash-proof goggles or a

face shield.[3][4] Do not wear

contact lenses.[3]

Body Protective clothing

Wear a long-sleeved shirt, long

pants, and consider coveralls

made of cotton or disposable

materials for low-toxicity

situations.[3] For mixing and

loading, a chemical-resistant

apron may be required.[2]

Feet Chemical-resistant boots

Wear unlined, chemical-

resistant boots that cover your

ankles.[3] Pant legs should be

worn outside the boots to

prevent the chemical from

entering.[3]
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Respiratory Respirator (if necessary)

Use a respirator when

handling large volumes, in

enclosed conditions, or if dust

is generated.[5][6]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably outdoors or in a designated chemical fume hood.[6]

[7]

Avoid contact with skin, eyes, and clothing.[5][8]

Avoid breathing dust or spray.[7][8]

Wash hands thoroughly with soap and water after handling and before eating, drinking,

smoking, or using the toilet.[5][6][8]

Contaminated clothing should be removed immediately and washed separately from

household laundry before reuse.[6][8]

Storage:

Store in the original, tightly closed container in a cool, dry, and well-ventilated area.[6][8][9]

Store away from food, feed, and other pesticides or fertilizers.[8]

Keep away from incompatible materials such as strong oxidizing agents.[10]

The storage area should be secure and locked up.[7][8]

Disposal Plan
Dispose of Ethametsulfuron-methyl and its container in accordance with local, state, and

federal regulations.[7][10][11] Do not contaminate water, food, or feed by disposal.[8] Empty

containers should be rinsed, punctured, and disposed of according to agricultural chemical

waste regulations.[5] Do not reuse empty containers.[12]
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Emergency First Aid Measures
In case of exposure to Ethametsulfuron-methyl, follow these first aid procedures and seek

medical attention.

Exposure Route First Aid Procedure

Skin Contact

Immediately remove contaminated clothing.[7]

[8] Rinse the skin with plenty of soap and water

for 15-20 minutes.[7][8]

Eye Contact

Hold the eye open and rinse slowly and gently

with water for 15-20 minutes.[7][8] If present,

remove contact lenses after the first 5 minutes,

then continue rinsing.[7][8]

Inhalation

Move the person to fresh air.[7][8] If the person

is not breathing, call for emergency medical

assistance and give artificial respiration if

possible.[8]

Ingestion

Call a poison control center or doctor

immediately for treatment advice.[8] Have the

person sip a glass of water if able to swallow.[8]

Do not induce vomiting unless told to do so by a

medical professional.[8] Never give anything by

mouth to an unconscious person.[7][8]

Quantitative Toxicological Data
The following table presents acute toxicity data for Ethametsulfuron-methyl.

Toxicity Endpoint Value Species

Oral LD50 > 5000 mg/kg Rat

Dermal LD50 > 2000 mg/kg Rat

Inhalation LC50/4h > 6.2 mg/L Rat
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LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air or water that is

expected to kill 50% of a group of test animals.

Visual Workflow Guides
The following diagrams illustrate standardized procedures for handling Ethametsulfuron-
methyl and responding to a spill.
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Standard Operating Procedure for Handling Ethametsulfuron-methyl

Preparation

Handling

Post-Handling

Don Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat/coveralls

Prepare Workspace:
- Ensure good ventilation

- Have spill kit ready

Weighing:
- Use a tared container

- Minimize dust generation

Dissolving:
- Add slowly to solvent

- Stir gently to avoid splashing

Decontaminate Workspace:
- Wipe down surfaces

- Clean equipment

Dispose of Waste:
- Collect all waste in a labeled container
- Follow institutional disposal procedures

Remove PPE:
- Remove gloves last

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Ethametsulfuron-methyl in a laboratory setting.
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Ethametsulfuron-methyl Spill Response Plan

Initial Response

Containment & Cleanup

Final Steps

Alert personnel in the area

Evacuate the immediate area if necessary

Don appropriate PPE (gloves, goggles, respirator if needed)

Contain the spill with absorbent material

Carefully sweep or scoop up the material

Place spilled material and absorbents into a labeled waste container

Decontaminate the spill area with detergent and water

Dispose of waste according to hazardous waste procedures

Report the spill to the appropriate safety personnel

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an Ethametsulfuron-methyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b166122?utm_src=pdf-custom-synthesis
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://assets.greenbook.net/23-34-59-11-12-2022-OMNI_BRAND_MSM_60_DF_MSDS.pdf
https://www.pomais.com/product/ethametsulfuron-methyl-75-wdg/
http://www.echem.com.au/pdf/Herbicides/Metsulfuron-Methyl-WG-500g/Metsulfuron-Methyl-WG-SDS.pdf
https://aksci.com/sds/S996_SDS.pdf
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=381505483
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Report_Extra_MSDS.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11866%20English%20SDS%20US.pdf
https://4farmers.com.au/wp-content/uploads/2021/11/4FARMERS-METSULFURON-METHYL-600-WDG-SELECTIVE-HERBICIDE-v2.pdf
https://sdsviewer.fmc.com/SDS_DOCS/50000011_EXT_SDS_AR_EN.PDF
https://www.benchchem.com/product/b166122#personal-protective-equipment-for-handling-ethametsulfuron-methyl
https://www.benchchem.com/product/b166122#personal-protective-equipment-for-handling-ethametsulfuron-methyl
https://www.benchchem.com/product/b166122#personal-protective-equipment-for-handling-ethametsulfuron-methyl
https://www.benchchem.com/product/b166122#personal-protective-equipment-for-handling-ethametsulfuron-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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